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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information regarding the solubility of PSB-0739 in DMSO and water. It includes frequently

asked questions (FAQs), troubleshooting advice for common experimental issues, and detailed

protocols for solution preparation.

Solubility Data
The solubility of PSB-0739 can vary between solvents. The following table summarizes the

available quantitative data for easy comparison.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source(s)

Water 25 mM 15.24 mg/mL [1]

DMSO 10 mM 6.10 mg/mL [2]

Note: The molecular weight of PSB-0739 is 609.54 g/mol . Batch-specific molecular weights

may differ due to hydration, which can affect the solvent volumes required to prepare stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of PSB-0739?
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A1: Based on the data, water is a suitable solvent for preparing stock solutions up to 25 mM.[1]

DMSO can also be used, with a reported solubility of up to 10 mM.[2] The choice of solvent will

often depend on the requirements of the specific downstream experiment.

Q2: How should I prepare a stock solution of PSB-0739?

A2: To prepare a stock solution, weigh the desired amount of PSB-0739 and add the calculated

volume of solvent (e.g., water or DMSO) to achieve the target concentration. It is

recommended to vortex or sonicate briefly to ensure the compound is fully dissolved. For

detailed steps, refer to the Experimental Protocols section.

Q3: How should I store my PSB-0739 stock solution?

A3: Stock solutions of PSB-0739 should be stored under the following conditions to maintain

stability:

-20°C for up to 1 month.[2][3]

-80°C for up to 6 months.[2][3]

Always store solutions in tightly sealed containers and protect them from moisture.[3]

Q4: Can I use DMSO in my cell-based assays?

A4: While DMSO is a common solvent, it can have effects on cellular systems and may

interfere with certain assays.[4] It is crucial to include a vehicle control (media with the same

final concentration of DMSO as your experimental samples) in your experiments to account for

any solvent-induced effects.

Troubleshooting Guide
Issue 1: My PSB-0739 is not fully dissolving in water.

Possible Cause: The concentration you are trying to achieve may exceed the solubility limit

of 25 mM.

Troubleshooting Steps:
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Confirm your calculations: Double-check the mass of the compound and the volume of

solvent used.

Gentle warming: Warm the solution gently (e.g., in a 37°C water bath) to aid dissolution.

Sonication: Use a sonicator bath for a few minutes to help break up any precipitate.

Use an alternative solvent: If the required concentration is higher than 25 mM, consider

preparing a more concentrated stock solution in DMSO (up to 10 mM) and then diluting it

into your aqueous experimental medium.[2][5]

Issue 2: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer.

Possible Cause: The solubility of PSB-0739 may be lower in the final aqueous buffer

compared to the pure DMSO stock. This is a common issue when diluting a compound from

a high-concentration organic stock into an aqueous solution.

Troubleshooting Steps:

Lower the final concentration: The final concentration in the aqueous buffer may be too

high. Try preparing a more dilute working solution.

Increase the DMSO percentage (with caution): A slightly higher final percentage of DMSO

in your working solution might keep the compound dissolved. However, always be mindful

of the tolerance of your experimental system to DMSO.

Prepare the aqueous solution directly: If possible, try preparing the solution directly in the

aqueous buffer at the desired final concentration, provided it is within the solubility limit in

water.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in Water

Calculation: Determine the required mass of PSB-0739. For 1 mL of a 10 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass = 0.010 mol/L x 0.001 L x 609.54 g/mol = 0.0060954 g = 6.10 mg

Weighing: Accurately weigh 6.10 mg of PSB-0739 powder.

Dissolution: Add 1 mL of high-purity water to the vial containing the PSB-0739.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used if necessary.

Sterilization (for cell culture): If the stock solution will be used in a sterile cell culture

environment, it is recommended to sterilize it by passing it through a 0.22 µm syringe filter.[3]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Visualized Workflow
The following diagram illustrates the general workflow for preparing stock and working solutions

of PSB-0739.
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Stock Solution Preparation

Working Solution Preparation

Quality Control
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If sterile solution is needed

5. Thaw Stock Solution
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7. Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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